4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
Description
4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H24N4O5S and its molecular weight is 444.51. The purity is usually 95%.
BenchChem offers high-quality 4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifungal Activity
One of the significant applications of this compound is its antifungal activity . Specifically, it has been found to be effective against Candida albicans, a major opportunistic pathogen responsible for systemic or invasive candidiasis . The compound was discovered through in silico methodologies as a possible thioredoxin reductase inhibitor . Both in vitro and in vivo studies have demonstrated its effectiveness, with a fungistatic profile and an inhibitory effect that lasts for 24 to 36 hours, which is better than fluconazole .
Thioredoxin Reductase Inhibition
The compound is a potential thioredoxin reductase inhibitor . Thioredoxin reductase is an enzyme that plays a crucial role in maintaining the redox environment within cells. By inhibiting this enzyme, the compound can disrupt the redox balance, leading to oxidative stress and cell death . This mechanism of action is particularly useful in the treatment of fungal infections .
Organic Synthesis
The compound is a valuable building block in organic synthesis . Its unique structure, which includes a 1,3,4-oxadiazole ring and a benzamide group, makes it a versatile intermediate in the synthesis of a wide range of organic compounds .
Drug Discovery
Given its antifungal activity and its role as a thioredoxin reductase inhibitor, the compound has potential applications in drug discovery . It could serve as a lead compound in the development of new antifungal drugs, especially given the increasing resistance of many fungal pathogens to existing antifungal agents .
Biological Research
The compound’s ability to inhibit thioredoxin reductase makes it a useful tool in biological research . Researchers can use it to study the role of thioredoxin reductase and the redox environment in various biological processes, including cell growth, differentiation, and apoptosis .
Medicinal Chemistry
In the field of medicinal chemistry , the compound’s unique structure and biological activity make it a subject of interest. Researchers can modify its structure to create new compounds with improved potency, selectivity, and pharmacokinetic properties .
properties
IUPAC Name |
4-[cyclohexyl(ethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O5S/c1-2-25(16-7-4-3-5-8-16)31(27,28)17-12-10-15(11-13-17)19(26)22-21-24-23-20(30-21)18-9-6-14-29-18/h6,9-14,16H,2-5,7-8H2,1H3,(H,22,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMUPFTXJFAXOLC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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